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Compound of Interest

Compound Name: Sodium cobaltinitrite

Cat. No.: B080926

An in-depth analysis of chemical literature and nomenclature confirms that "sodium
cobaltinitrite” and "sodium hexanitritocobaltate(lll)" are not different chemical compounds.[1]
[2] They are, in fact, synonymous names for the same inorganic coordination compound with
the chemical formula Nas[Co(NO2)s].[3][4]

The name "sodium cobaltinitrite" is a common or trivial name that is still found in older texts
and some commercial labeling.[5][6] However, "sodium hexanitritocobaltate(lll)" is the
systematic name preferred by the International Union of Pure and Applied Chemistry (IUPAC).
This modern nomenclature provides a precise description of the molecule's structure: a central
cobalt atom in the +3 oxidation state surrounded by six nitrite ligands, with three sodium ions to
balance the charge.[1][5]

An In-depth Technical Guide to Sodium
Hexanitritocobaltate(lll)

For researchers, scientists, and drug development professionals, understanding the properties
and applications of this compound, regardless of its name, is crucial.

Core Chemical and Physical Properties

Sodium hexanitritocobaltate(lll) is a yellow to orange-brown crystalline powder.[1][6] It is known
for its high solubility in water and slight solubility in alcohol.[1][7] The aqueous solution is
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slightly acidic.[1]

Property Value Citations

Molecular Formula Nas[Co(NO2z)e] [21[3114]

Molar Mass 403.94 g/mol [2][3][5]

Appearance Yellow to orange crystalline (2]
powder

Melting Point Decomposes at 220 °C [1][61[8]

Solubility in Water 720 g/L at 20 °C [1]

pH of Aqueous Solution ~5 (100 g/L at 20 °C) [1119]

CAS Number 13600-98-1 [2][10]

Structure and Synthesis

The core of the compound is the hexanitritocobaltate(lll) anion, [Co(NOz2)e]3~. In this complex, a
central cobalt(lll) ion is octahedrally coordinated to six nitrite (NO2~) ligands through the
nitrogen atoms.[1]

The synthesis of sodium hexanitritocobaltate(lll) involves the oxidation of a cobalt(ll) salt, such
as cobalt(ll) nitrate or cobalt(ll) chloride, in the presence of excess sodium nitrite.[3][11] The
reaction is typically carried out in a mildly acidic solution, often using acetic acid, which
facilitates the oxidation of Co(ll) to Co(lll).[1][12] Air is often bubbled through the solution to aid
in the oxidation process.[11]
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Caption: General workflow for the synthesis of sodium hexanitritocobaltate(lll).

Key Experimental Protocols

1. Synthesis of Sodium Hexanitritocobaltate(lll)

o Materials: Cobalt(ll) nitrate hexahydrate, sodium nitrite, 50% acetic acid, 95% ethanol, water.
[13]

e Procedure:

[e]

Dissolve 2g of cobalt(ll) nitrate hexahydrate and 6g of potassium-free sodium nitrite in
8mL of hot water.[13]

[e]

Cool the solution to 50°C and stir continuously.[11]

o

Slowly add 2mL of 50% acetic acid dropwise. The solution will turn dark brown.[11][13]

[¢]

Draw a stream of air through the solution for approximately 20-30 minutes to facilitate
oxidation and remove excess nitrogen dioxide.[11]
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o Cool the solution in an ice bath.[12]
o Slowly add cold 95% ethanol with agitation to crystallize the product.[1][12]

o Collect the yellow-orange crystals by vacuum filtration, wash with cold ethanol, and air-dry.
[1][12]

2. Qualitative Test for Potassium lons (K*)

The primary application of this compound is in qualitative inorganic analysis for the detection of
potassium and ammonium ions.[3][6]

o Materials: Sample solution, dilute acetic acid, and a freshly prepared 10% w/v solution of
sodium hexanitritocobaltate(ll).[14]

e Procedure:

[e]

Acidify approximately 1 mL of the sample solution with 1 mL of dilute acetic acid.[14]

o

Add 1 mL of the freshly prepared sodium cobaltinitrite solution.[14]

[¢]

The immediate formation of a yellow or orange-yellow precipitate indicates the presence of
potassium ions.[14][15]

[¢]

The precipitate formed is the insoluble double salt, K2Na[Co(NO2)s]-H20.[3]
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Caption: Logical workflow for the qualitative detection of potassium ions.

Applications in Research and Development

Beyond its classic use in qualitative analysis, sodium hexanitritocobaltate(lll) serves as a
nitrosating agent in organic synthesis.[1][16] It is also a precursor for creating other cobalt(lll)
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coordination complexes, which can have applications in materials science, such as in the
development of electrocatalytic materials.[1] In geochemical analysis, it is used to differentiate
between alkali feldspars and plagioclase feldspars in thin sections.[3][6]

In conclusion, the difference between sodium cobaltinitrite and sodium
hexanitritocobaltate(lll) is purely semantic. The latter is the chemically accurate and preferred
term for this important inorganic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [No Difference in Substance, Only in Name: Sodium
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Available at: [https://www.benchchem.com/product/b080926#difference-between-sodium-
cobaltinitrite-and-sodium-hexanitritocobaltate-iii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.pharmaguideline.com/2011/07/testing-procedure-method-of-analysis.html?m=1
https://www.pharmaguideline.com/2011/07/testing-procedure-method-of-analysis.html?m=1
https://www.youtube.com/watch?v=cit0A0OJiac
https://www.scbt.com/p/sodium-hexanitrocobaltate-iii-13600-98-1
https://www.benchchem.com/product/b080926#difference-between-sodium-cobaltinitrite-and-sodium-hexanitritocobaltate-iii
https://www.benchchem.com/product/b080926#difference-between-sodium-cobaltinitrite-and-sodium-hexanitritocobaltate-iii
https://www.benchchem.com/product/b080926#difference-between-sodium-cobaltinitrite-and-sodium-hexanitritocobaltate-iii
https://www.benchchem.com/product/b080926#difference-between-sodium-cobaltinitrite-and-sodium-hexanitritocobaltate-iii
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

